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Compound of Interest

Sucrose octasulfate (potassium
Compound Name:
salt)

Cat. No.: B013897

A Technical Guide to the Molecular Structure and Properties of Sucrose Octasulfate Potassium
Salt

Abstract

Sucrose octasulfate potassium salt (SOS), a highly sulfonated disaccharide, is the key active
component of the gastrointestinal protectant sucralfate. Its complex molecular structure,
characterized by a high density of negative charges, dictates its unique physicochemical
properties and diverse biological activities. This technical guide provides an in-depth analysis of
the molecular structure, physicochemical properties, synthesis, and multifaceted mechanisms
of action of sucrose octasulfate potassium salt. It is intended for researchers, scientists, and
professionals in drug development seeking a comprehensive understanding of this compound's
role in therapeutic applications, from cytoprotection to its potential in regulating growth factor
signaling.

Molecular Structure and Physicochemical
Properties

Sucrose octasulfate potassium salt is a derivative of sucrose where all eight hydroxyl groups
are esterified to sulfate groups, with potassium ions serving as the counter-ions. This extensive
sulfation results in a polyanionic molecule with significant biological activity.
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The IUPAC name for this compound is octapotassium;[(2R,3R,4S,5R,6R)-2-
[(2S,3S,4R,5R)-3,4-disulfonatooxy-2,5-bis(sulfonatooxymethyl)oxolan-2-ylloxy-3,5-
disulfonatooxy-6-(sulfonatooxymethyl)oxan-4-yl] sulfate.[1][2][3] Its structure confers a high
degree of water solubility and the ability to form viscous, adhesive gels in acidic environments.

[4115]

Physicochemical Data

Quantitative data for sucrose octasulfate potassium salt are summarized in the table below for
ease of reference.

Property Value References

CAS Number 73264-44-5 [1][6][7]

C12H14Ks035Ss (or
Molecular Formula [L1[21[6][71[E]
C12H14035Ss ¢ 8K)

Molecular Weight ~1287.5 g/mol [21[31[6][7]

White to off-white crystalline
Appearance _ [1][e][10]
solid or powder

B Water: 10 mg/mL; Sparingly
Solubility ) [6]119]
soluble in water

>167°C with decomposition;

Melting Point 1]09][11
g >230°C [1][9][11]

Purity (Typical) >95% (HPLC) [6][12]

Synonyms SOS, Sucrosofate potassium [6]

Synthesis and Purification

The synthesis of sucrose octasulfate potassium salt is a multi-step process involving the
sulfation of sucrose followed by neutralization and purification. The reaction conditions are
critical for achieving a high degree of sulfation and ensuring product purity.

Synthesis Workflow
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The general workflow for the synthesis of sucrose octasulfate potassium salt involves
dissolution of the sucrose starting material, a controlled sulfation reaction, neutralization to form
the potassium salt, and a multi-stage purification process.

Reaction Preparation

Click to download full resolution via product page

A generalized workflow for the synthesis and purification of sucrose octasulfate potassium salt.

Detailed Experimental Protocol

The following protocol is based on established methods for the synthesis of sucrose octasulfate
salts.[13][14][15]

» Dissolution: In a suitable reaction vessel, dissolve 5g of sucrose in 150mL of triethylamine
with stirring, and heat the mixture to 60°C until the sucrose is completely dissolved.[13][15]

o Sulfation Reaction: To the sucrose solution, add 25.6g of a triethylamine-sulfur trioxide
complex.[13][15] Maintain the reaction temperature between 60-65°C for approximately three
hours with continuous stirring.[13] Alternative conditions, such as 40-50°C for five hours or
75-80°C for two hours, have also been reported.[13][15]

o Neutralization and Precipitation: After the reaction is complete, cool the mixture. Slowly add
a 25% potassium hydroxide solution to adjust the pH to a range of 8-9.[13] This
neutralization step precipitates the crude potassium salt.

« Initial Isolation: Cool the neutralized mixture to 0-5°C to maximize the precipitation of the
solid product.[13][15] Collect the precipitate by suction filtration.
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 Purification by Recrystallization: a. Transfer the collected filter cake to a beaker and add
30mL of purified water. b. Warm the suspension to 30-35°C and stir for approximately 20
minutes to dissolve the product.[13][15] c. Cool the solution again to 0-5°C to induce the
crystallization of the purified powder. d. This recrystallization process should be repeated
multiple times (typically 2-3 cycles) until the resulting product is a white, pure solid.[15]

» Final Drying: After the final filtration, dry the purified white powder under a vacuum to yield
the final sucrose octasulfate potassium salt.[13]

Mechanism of Action and Biological Interactions

The biological effects of sucrose octasulfate potassium salt are largely attributed to its
polyanionic nature. It is the active moiety in the drug sucralfate, which is an aluminum
hydroxide complex of sucrose octasulfate.

Cytoprotective and Anti-ulcer Activity

In the acidic environment of the stomach (pH < 4), sucralfate undergoes cross-linking and
polymerization to form a viscous, sticky gel.[5] This gel exhibits the following protective actions:

» Physical Barrier Formation: It preferentially binds to the positively charged proteins present
in the exudate of ulcer craters, forming an adherent, protective barrier.[4][16] This barrier
shields the ulcerated tissue from the damaging effects of gastric acid, pepsin, and bile salts.
[4][16][17][18]

o Pepsin Inhibition: It directly adsorbs pepsin, reducing its proteolytic activity at the ulcer site.
[16][17]

o Stimulation of Mucosal Defenses: It has been shown to stimulate the local production of
prostaglandins, bicarbonate, and mucus, all of which are key components of the gastric
mucosal defense system.[4][17]

Interaction with Fibroblast Growth Factors (FGF)

Sucrose octasulfate acts as a molecular mimic for heparin and heparan sulfate, which are
natural cofactors for fibroblast growth factors (FGFs).
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e Binding and Stabilization: SOS binds directly to FGFs, such as acidic FGF (aFGF/FGF-1)
and basic FGF (bFGF/FGF-2), stabilizing them against thermal and acid-induced
degradation.[19]

o Receptor Dimerization: This binding facilitates the dimerization of FGF receptors (FGFRS),
which is a critical step for the activation of downstream signaling pathways that promote cell
proliferation and angiogenesis.[20][21][22]

e Inhibition of Tumor Growth: Paradoxically, by binding to FGF-2, SOS can also prevent it from
interacting with its receptors on endothelial cells.[6][23] This sequestration of growth factors
can inhibit tumor growth and angiogenesis, an effect observed in mouse melanoma and lung
carcinoma models.[6][23]
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Logical relationship of SOS inhibiting FGF-2 signaling by sequestration.

Stimulation of Gastric Somatostatin Release
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Beyond its direct barrier effects, sucrose octasulfate can modulate gastric acid secretion
through a paracrine signaling pathway involving somatostatin.

Studies have shown that SOS directly stimulates somatostatin-like immunoreactivity (SLI)
release from gastric D-cells.[24] Somatostatin, in turn, acts on adjacent parietal cells to inhibit
acid secretion.[25] This represents an additional mechanism by which sucralfate can contribute

to the healing of peptic ulcers.[24]
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Signaling pathway for SOS-stimulated inhibition of gastric acid secretion.

Applications in Research and Drug Development

Sucrose octasulfate potassium salt is a valuable tool in biomedical research and
pharmaceutical applications:

Reference Standard: It serves as an analytical reference standard for the drug Sucralfate.[7]

[8]

e Heparin Surrogate: Due to its ability to bind to the same proteins as heparin, it is often used
as a research tool to study the biological effects of heparin-binding growth factors and other
proteins, such as thrombin.[6]

e Enzyme Inhibition Studies: Its polyanionic structure makes it an effective inhibitor of certain
enzymes, providing a model for studying enzyme-inhibitor interactions.[6]

 Wound Healing Research: Its role in stabilizing and modulating FGF activity makes it a
compound of interest for developing therapies related to tissue repair and wound healing.[17]
[26]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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